2,5-dihydroxy-octahydropentalene-2-carboxylic acid
Overview
Description
2,5-Dihydroxy-octahydropentalene-2-carboxylic acid (DHOPA) is a natural compound found in some plants, fungi, and bacteria. It is an important intermediate in the synthesis of carotenoids, which are important for photosynthesis in plants. DHOPA has also been found to have potential therapeutic applications in humans.
Scientific Research Applications
2,5-dihydroxy-octahydropentalene-2-carboxylic acid has been studied for its potential therapeutic applications in humans. It has been found to have anti-inflammatory and antioxidant properties, which may be useful in the treatment of diseases such as cancer, diabetes, and cardiovascular disease. It has also been found to have anti-viral activity, which may be useful in the treatment of viral infections. Additionally, 2,5-dihydroxy-octahydropentalene-2-carboxylic acid has been studied for its potential use as an anti-tumor agent.
Mechanism of Action
The exact mechanism of action of 2,5-dihydroxy-octahydropentalene-2-carboxylic acid is not yet fully understood. However, it is believed to act on several pathways in the body, including the inhibition of inflammatory mediators, inhibition of oxidative stress, and inhibition of tumor growth. Additionally, 2,5-dihydroxy-octahydropentalene-2-carboxylic acid has been found to act on the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins and other inflammatory mediators.
Biochemical and Physiological Effects
2,5-dihydroxy-octahydropentalene-2-carboxylic acid has been found to have several biochemical and physiological effects. It has been found to have anti-inflammatory and antioxidant properties, which may be useful in the treatment of diseases such as cancer, diabetes, and cardiovascular disease. Additionally, 2,5-dihydroxy-octahydropentalene-2-carboxylic acid has been found to have anti-viral activity, which may be useful in the treatment of viral infections. Additionally, 2,5-dihydroxy-octahydropentalene-2-carboxylic acid has been found to have anti-tumor activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,5-dihydroxy-octahydropentalene-2-carboxylic acid in laboratory experiments is that it is relatively easy to synthesize and purify. Additionally, it is relatively stable, making it an ideal compound for experiments. However, one of the main limitations of using 2,5-dihydroxy-octahydropentalene-2-carboxylic acid in laboratory experiments is that it is not yet fully understood, so it is difficult to predict the exact effects of using it in experiments.
Future Directions
Future research on 2,5-dihydroxy-octahydropentalene-2-carboxylic acid could include further studies on its potential therapeutic applications in humans, such as its anti-inflammatory and antioxidant properties, its anti-viral activity, and its anti-tumor activity. Additionally, further research could be done to better understand the exact mechanism of action of 2,5-dihydroxy-octahydropentalene-2-carboxylic acid, as well as its biochemical and physiological effects. Additionally, further research could be done to explore the potential of 2,5-dihydroxy-octahydropentalene-2-carboxylic acid as a drug delivery system or as a potential therapeutic agent for other diseases. Finally, further research could be done to explore the potential of 2,5-dihydroxy-octahydropentalene-2-carboxylic acid as a therapeutic agent for other conditions, such as neurological and autoimmune diseases.
Synthesis Methods
2,5-dihydroxy-octahydropentalene-2-carboxylic acid can be synthesized from 2,3-dihydroxy-octahydropentalene-2-carboxylic acid (DHOP) using a two-step process. The first step involves the oxidation of DHOP with a solution of potassium permanganate in an acidic medium. The second step involves the reduction of the oxidized DHOP with sodium borohydride. The resulting 2,5-dihydroxy-octahydropentalene-2-carboxylic acid can then be purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,5-dihydroxy-octahydropentalene-2-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include oxidation, reduction, and cyclization reactions.", "Starting Materials": [ "Cyclohexene", "Sodium permanganate", "Sodium bisulfite", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Methanol", "Ethyl acetate", "Hydrochloric acid", "Sodium carbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Oxidation of cyclohexene with sodium permanganate in acetic acid to form cis-cyclohexene-1,2-diol", "Step 2: Reduction of cis-cyclohexene-1,2-diol with sodium bisulfite and sodium borohydride in methanol to form cis-cyclohexene-1,2-diol-1-methanesulfonate", "Step 3: Cyclization of cis-cyclohexene-1,2-diol-1-methanesulfonate with sodium hydroxide in water to form 2,5-dihydroxy-octahydropentalene-2-methanesulfonate", "Step 4: Hydrolysis of 2,5-dihydroxy-octahydropentalene-2-methanesulfonate with hydrochloric acid to form 2,5-dihydroxy-octahydropentalene-2-carboxylic acid", "Step 5: Neutralization of the hydrochloric acid with sodium carbonate and extraction of the product with ethyl acetate", "Step 6: Purification of the product by recrystallization from ethyl acetate and drying to obtain 2,5-dihydroxy-octahydropentalene-2-carboxylic acid as a white solid" ] } | |
CAS RN |
83998-87-2 |
Molecular Formula |
C9H14O4 |
Molecular Weight |
186.2 |
Purity |
95 |
Origin of Product |
United States |
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